Cas no 2229143-89-7 (2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol)

• Product Name: 2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol
• CAS No: 2229143-89-7
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 6423390
• PubChem ID: 165682130
• Update Time: 2025-05-19

2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol
• EN300-1920773
• 2-bromo-1-[4-(propan-2-yl)cyclohexyl]ethan-1-ol
• 2229143-89-7

• Inchi： 1S/C11H21BrO/c1-8(2)9-3-5-10(6-4-9)11(13)7-12/h8-11,13H,3-7H2,1-2H3
• InChI Key： IHIDLMNIADPMKZ-UHFFFAOYSA-N
• SMILES： BrCC(C1CCC(C(C)C)CC1)O

Computed Properties

• Exact Mass: 248.07758g/mol
• Monoisotopic Mass: 248.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol

Chemical Profile of 2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol (CAS No. 2229143-89-7)

2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol, identified by the CAS number 2229143-89-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound features a cyclohexane core substituted with a bromine atom at the 2-position and an ethyl alcohol group at the 1-position, further modified by an isopropyl group attached to the 4-position of the cyclohexane ring. The unique structural motif of this molecule makes it a versatile intermediate in the synthesis of various biologically active compounds.

The molecular structure of 2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol exhibits a balance of steric hindrance and electronic properties that are highly conducive to further functionalization. The presence of the bromine atom at the 2-position provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing carbon-carbon bonds in drug molecules. Additionally, the hydroxyl group at the 1-position can participate in etherification or esterification reactions, expanding its utility in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the importance of such intermediates in drug discovery. For instance, researchers have utilized derivatives of 2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol to develop novel scaffolds for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The cyclohexane ring, with its rigid yet flexible conformation, often enhances binding affinity to biological targets, making it a preferred motif in drug design.

In addition to its role as a building block for small-molecule drugs, 2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol has been explored in materials science applications. Its ability to undergo polymerization or copolymerization with other monomers has led to the development of novel polymers with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance materials.

The synthesis of 2-bromo-1-4-(propan-2-yl)cyclohexylethan-1-ol typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route begins with the bromination of cyclohexanol followed by nucleophilic substitution with isopropyl bromide. Optimization of reaction conditions, such as temperature and solvent choice, is crucial to achieving high yields and purity. Advances in catalytic systems have further refined these processes, reducing waste and improving efficiency.

The pharmacological potential of derivatives of 2-bromo-1-(4-isopropylcyclohexyl)ethanol has been extensively studied. Computational modeling has predicted that certain analogs may exhibit potent activity against enzymes involved in metabolic pathways relevant to neurological disorders. Experimental validation through high-throughput screening has identified several lead compounds that show promising results in preclinical studies. These findings underscore the importance of CAS No. 2229143-89-7 as a key intermediate in developing next-generation therapeutics.

The chemical properties of 2-bromoethyl (4-isopropylcyclohexyl)methanol make it an attractive candidate for further derivatization into more complex molecules. Functional groups such as amines or carboxylic acids can be introduced through subsequent reactions, enabling the synthesis of peptidomimetics or protease inhibitors. The cyclohexane ring's ability to adopt multiple conformations ensures good solubility and bioavailability in biological systems, which is critical for drug efficacy.

In conclusion, 2-bromoethyl (4-isopropylcyclohexanol) represents a significant compound in synthetic and medicinal chemistry due to its structural versatility and reactivity. Its role as an intermediate in drug development and material science applications continues to be explored, with ongoing research uncovering new possibilities for its utilization. As synthetic methodologies advance, compounds like this are expected to play an even greater role in addressing unmet medical needs and technological challenges.